3-[3-(Benzyloxy)-4-methoxyphenyl]-2-cyanoprop-2-enamide

• IUPAC Name: 2-cyano-3-(4-methoxy-3-phenylmethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C18H16N2O3/c1-22-16-8-7-14(9-15(11-19)18(20)21)10-17(16)23-12-13-5-3-2-4-6-13/h2-10H,12H2,1H3,(H2,20,21)
• InChI Key: MLQHNEIFQHAULW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=C(C#N)C(=O)N)OCC2=CC=CC=C2
• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps. One common approach is the reaction between 4-benzyloxy-3-methoxybenzaldehyde and a suitable nucleophile, followed by cyanation. The resulting product is the title compound. .

Molecular Structure Analysis

The molecular structure of 3-[3-(Benzyloxy)-4-methoxyphenyl]-2-cyanoprop-2-enamide reveals an aromatic ring system with a cyanoacrylamide moiety. The benzyloxy and methoxy groups contribute to its overall shape and reactivity. The precise arrangement of atoms and bond angles can be visualized using computational methods or X-ray crystallography .

Chemical Reactions Analysis

This compound participates in diverse chemical reactions. Notably, it can undergo nucleophilic addition reactions due to the presence of the cyano group. Researchers have explored its reactivity with various nucleophiles, such as amines, alcohols, and thiols. Additionally, it may serve as a building block for more complex molecules .

Mechanism of Action

The exact mechanism of action for 3-[3-(Benzyloxy)-4-methoxyphenyl]-2-cyanoprop-2-enamide depends on its biological context. It could exhibit anticancer properties, inhibit specific enzymes, or modulate cellular pathways. Further studies are needed to elucidate its precise mode of action .